Cas no 1556953-43-5 (8-hydroxyisoquinoline-6-carboxylic acid)

8-Hydroxyisoquinoline-6-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular structure that combines an isoquinoline core with hydroxyl and carboxyl functional groups. This compound is of interest in coordination chemistry due to its potential as a chelating agent, capable of forming stable complexes with metal ions. The presence of both hydroxyl and carboxyl groups enhances its solubility in polar solvents, facilitating its use in synthetic applications. It may serve as a versatile intermediate in the preparation of pharmaceuticals, ligands, or functional materials. Its structural features also make it suitable for studies in fluorescence or metal-binding properties, offering utility in analytical and materials science research.

8-hydroxyisoquinoline-6-carboxylic acid structure

1556953-43-5 structure

Product Name:8-hydroxyisoquinoline-6-carboxylic acid

CAS No:1556953-43-5

MF:C₁₀H₇NO₃

MW:189.167482614517

CID:1080139

PubChem ID:136327739

Update Time:2025-06-07

8-hydroxyisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-hydroxyisoquinoline-6-carboxylic acid
- 1556953-43-5
- 2235386-22-6
- 8-hydroxy-6-Isoquinolinecarboxylic acid
- 8-isopropyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
- BS-47186
- DB-384471
- E73786
- DB-384473
- Inchi： 1S/C10H7NO3/c12-9-4-7(10(13)14)3-6-1-2-11-5-8(6)9/h1-5,12H,(H,13,14)
- InChI Key： GDELYXYIVLELCF-UHFFFAOYSA-N
- SMILES： OC1=CC(C(=O)O)=CC2C=CN=CC=21

Computed Properties

Exact Mass: 189.042593085g/mol
Monoisotopic Mass: 189.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 70.4Å²

8-hydroxyisoquinoline-6-carboxylic acid Pricemore >>

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eNovation Chemicals LLC	Y1229039-1g	8-Hydroxyisoquinoline-6-carboxylic acid	1556953-43-5	95%	1g	$1700	2024-06-03
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBRB303-100mg	8-hydroxyisoquinoline-6-carboxylic acid	1556953-43-5	95%	100mg	￥3198.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBRB303-250mg	8-hydroxyisoquinoline-6-carboxylic acid	1556953-43-5	95%	250mg	￥4794.0	2024-04-23
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